Cas no 1018046-19-9 (N-[(oxolan-2-yl)methyl]-2-[3-(pyridin-2-yl)-1H-1,2,4-triazol-5-yl]acetamide)

• Product Name: N-[(oxolan-2-yl)methyl]-2-[3-(pyridin-2-yl)-1H-1,2,4-triazol-5-yl]acetamide
• CAS No: 1018046-19-9
• MF: C₁₄H₁₇N₅O₂
• MW: 287.317082166672
• CID: 5381842
• Update Time: 2025-06-10

N-[(oxolan-2-yl)methyl]-2-[3-(pyridin-2-yl)-1H-1,2,4-triazol-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(oxolan-2-ylmethyl)-2-(3-pyridin-2-yl-1H-1,2,4-triazol-5-yl)acetamide
• N-[(oxolan-2-yl)methyl]-2-[3-(pyridin-2-yl)-1H-1,2,4-triazol-5-yl]acetamide

• Inchi： 1S/C14H17N5O2/c20-13(16-9-10-4-3-7-21-10)8-12-17-14(19-18-12)11-5-1-2-6-15-11/h1-2,5-6,10H,3-4,7-9H2,(H,16,20)(H,17,18,19)
• InChI Key： WVWCZLMKULIUPD-UHFFFAOYSA-N
• SMILES： N1C(C2=NC=CC=C2)=NC(CC(NCC2CCCO2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on N-[(oxolan-2-yl)methyl]-2-[3-(pyridin-2-yl)-1H-1,2,4-triazol-5-yl]acetamide

Recent Advances in the Study of N-[(oxolan-2-yl)methyl]-2-[3-(pyridin-2-yl)-1H-1,2,4-triazol-5-yl]acetamide (CAS: 1018046-19-9)

In recent years, the compound N-[(oxolan-2-yl)methyl]-2-[3-(pyridin-2-yl)-1H-1,2,4-triazol-5-yl]acetamide (CAS: 1018046-19-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining a pyridine-triazole core with an oxolane moiety, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Recent studies have identified that N-[(oxolan-2-yl)methyl]-2-[3-(pyridin-2-yl)-1H-1,2,4-triazol-5-yl]acetamide exhibits selective binding affinity towards certain kinase enzymes, which are implicated in inflammatory and oncogenic pathways. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the oxolane and triazole components influence binding efficiency and selectivity.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of immune responses. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its ability to suppress pro-inflammatory cytokines in murine models, suggesting its utility in treating autoimmune disorders. Additionally, its low toxicity profile and favorable bioavailability make it a candidate for further development in drug discovery pipelines.

Another notable advancement is the exploration of N-[(oxolan-2-yl)methyl]-2-[3-(pyridin-2-yl)-1H-1,2,4-triazol-5-yl]acetamide in combination therapies. Synergistic effects have been observed when co-administered with standard chemotherapeutic agents, enhancing tumor regression in xenograft models. These findings, detailed in a recent Cancer Research publication, underscore the compound's potential as an adjunct in oncology treatments.

Despite these promising results, challenges remain in scaling up synthesis and ensuring metabolic stability. Current efforts are directed towards developing more efficient synthetic routes, as reported in Organic Process Research & Development (2024), which could facilitate large-scale production and further clinical evaluation. Moreover, computational modeling studies are being employed to predict and mitigate potential off-target effects.

In conclusion, N-[(oxolan-2-yl)methyl]-2-[3-(pyridin-2-yl)-1H-1,2,4-triazol-5-yl]acetamide (CAS: 1018046-19-9) represents a compelling case study in the intersection of chemical biology and drug development. Its multifaceted biological activities, combined with ongoing optimization efforts, position it as a molecule of high interest for future therapeutic applications. Continued research will be essential to fully realize its clinical potential and address existing limitations.